Cas no 59653-73-5 (α-Triglycidyl Isocyanurate)

• Product Name: α-Triglycidyl Isocyanurate
• CAS No: 59653-73-5
• MF: C₁₂H₁₅N₃O₆
• MW: 297.264003038406
• CID: 1616429
• Update Time: 2025-06-10

α-Triglycidyl Isocyanurate Chemical and Physical Properties

Names and Identifiers

• [1(R*),3(R*),5(S*)]-(±)-1,3,5-Tris(oxiranylmethyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione
• Teroxirone
• NSC-296934
• alpha-TGT
• alpha-TGI
• (RS,RS,SR)-1,3,5-Tris(2,3-epoxypropyl)-s-triazine-2,4,6(1H,3H,5H)-trione
• alpha-1,3,5-Triglycidyl-s-triazinetrione
• alpha-Triglycidyl isocyanurate
• Triazinetrione triepoxide
• α-Triglycidyl Isocyanurate
• 1,5-bis[[(2R)-oxiran-2-yl]methyl]-3-[[(2S)-oxiran-2-yl]methyl]-1,3,5-triazinane-2,4,6-trione
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3-bis[(2R)-2-oxiranylmethyl]-5-[(2S)-2-oxiranylmethyl]-, rel-

• Inchi： 1S/C12H15N3O6/c16-10-13(1-7-4-19-7)11(17)15(3-9-6-21-9)12(18)14(10)2-8-5-20-8/h7-9H,1-6H2/t7-,8-,9+/m1/s1
• InChI Key： OUPZKGBUJRBPGC-HLTSFMKQSA-N
• SMILES： N1(C[C@@H]2CO2)C(=O)N(C[C@H]2CO2)C(=O)N(C[C@@H]2CO2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones

Additional information on α-Triglycidyl Isocyanurate

Comprehensive Guide to α-Triglycidyl Isocyanurate (CAS No. 59653-73-5): Properties, Applications, and Innovations

α-Triglycidyl Isocyanurate (CAS No. 59653-73-5), often abbreviated as TGIC, is a high-performance epoxy compound widely recognized for its exceptional thermal stability, chemical resistance, and crosslinking capabilities. This trifunctional glycidyl derivative of isocyanurate has become a cornerstone in advanced material science, particularly in coatings, adhesives, and composite industries. Its unique molecular structure, featuring three reactive epoxy groups, enables it to form dense, durable networks when cured, making it indispensable for applications demanding extreme durability.

In recent years, the demand for α-Triglycidyl Isocyanurate has surged due to its role in sustainable and high-efficiency material solutions. With growing interest in eco-friendly coatings and low-VOC formulations, researchers are exploring TGIC-based systems as alternatives to traditional petrochemical-derived resins. The compound’s ability to enhance UV resistance and weatherability aligns with the global push for longer-lasting, energy-efficient materials in construction and automotive sectors. Moreover, its compatibility with bio-based resins has opened new avenues for green chemistry innovations.

From a technical perspective, α-Triglycidyl Isocyanurate exhibits a melting point range of 85–110°C and an epoxy equivalent weight (EEW) of ~100–110 g/eq. These properties make it ideal for powder coatings, where it reacts with carboxyl-functional polyesters to produce finishes with exceptional mechanical strength and corrosion resistance. Industries frequently search for "TGIC vs. non-TGIC powder coatings" to compare performance trade-offs, highlighting its irreplaceable role in architectural and appliance coatings. Recent advancements in nanocomposite integration further leverage TGIC’s reactivity to create hybrid materials with enhanced thermal conductivity for electronics.

Safety and handling of CAS No. 59653-73-5 remain critical discussion points. While not classified as hazardous under standard conditions, proper storage (dry, cool environments) and handling protocols (PPE recommendations) are emphasized in technical datasheets. Regulatory compliance, particularly concerning REACH and FDA indirect food contact approvals, is another hot topic among formulators. FAQs like "Is TGIC biodegradable?" or "TGIC alternatives for sensitive applications" reflect evolving industry priorities toward safer chemistries.

The future of α-Triglycidyl Isocyanurate lies in smart material applications. Researchers are investigating its potential in self-healing polymers and conductive inks, where its trifunctional reactivity can enable dynamic bond reformation. As additive manufacturing gains traction, TGIC-modified photopolymers are being tested for 3D printing resins requiring high-temperature stability. These developments position 59653-73-5 as a key enabler of next-generation industrial solutions, bridging performance demands with environmental responsibility.